![molecular formula C16H18N2O2 B3072341 N-(4-Amino-2-methylphenyl)-4-ethoxybenzamide CAS No. 1016717-95-5](/img/structure/B3072341.png)
N-(4-Amino-2-methylphenyl)-4-ethoxybenzamide
Overview
Description
“N-(4-Amino-2-methylphenyl)acetamide” is a chemical compound with the CAS Number: 56891-59-9. It has a molecular weight of 164.21 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for “N-(4-Amino-2-methylphenyl)acetamide” is 1S/C9H12N2O/c1-6-5-8(10)3-4-9(6)11-7(2)12/h3-5H,10H2,1-2H3,(H,11,12) .Scientific Research Applications
Identification and Analysis in Pharmaceutical Research
- N-(4-Amino-2-methylphenyl)-4-ethoxybenzamide, along with other related compounds, has been identified as an impurity in pharmaceutical drugs like Repaglinide, an anti-diabetic drug. Advanced techniques such as ultra-performance liquid chromatography and mass spectrometry have been used for their identification and isolation, highlighting the compound's relevance in quality control and drug purity analysis (Kancherla et al., 2018).
Role in Antioxidant Activity
- Research on amino-substituted benzamide derivatives, which include compounds like this compound, has shown their capacity to act as powerful antioxidants. These compounds scavenge free radicals, and their electrochemical oxidation mechanisms have been studied to understand their antioxidant properties (Jovanović et al., 2020).
Synthesis and Material Science Applications
- In material science, related compounds have been used in the synthesis of new aromatic polyimides. These polymers, which include similar benzamide structures, have been shown to have valuable properties like solubility in organic solvents and high thermal stability, making them useful in various industrial applications (Butt et al., 2005).
Antimicrobial and Antiviral Research
- N-Phenylbenzamide derivatives, which are structurally related to this compound, have shown promising results in antiviral and antimicrobial studies. For instance, certain derivatives have exhibited significant activity against Enterovirus 71, suggesting potential applications in the development of antiviral drugs (Ji et al., 2013).
Pharmacological and Physicochemical Studies
- Similar benzamide compounds have been the subject of pharmacological studies, with investigations into their psycho- and neurotropic properties. These studies are crucial in understanding the potential therapeutic applications of such compounds (Podolsky et al., 2017).
Crystallography and Molecular Structure Analysis
- The study of crystal structures, such as those involving 2-ethoxybenzamide, provides insights into molecular interactions and packing motifs. These studies are fundamental in the field of crystallography and contribute to the understanding of solid-state chemistry and drug formulation (Pagola & Stephens, 2009).
Safety and Hazards
properties
IUPAC Name |
N-(4-amino-2-methylphenyl)-4-ethoxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c1-3-20-14-7-4-12(5-8-14)16(19)18-15-9-6-13(17)10-11(15)2/h4-10H,3,17H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORNRDKYGTMZNGY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)N)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.